molecular formula C10H7IN2O2 B8325313 1-(3-iodo-phenyl)-1H-imidazole-4-carboxylic acid

1-(3-iodo-phenyl)-1H-imidazole-4-carboxylic acid

Cat. No.: B8325313
M. Wt: 314.08 g/mol
InChI Key: PYHVRGWTKOZHNU-UHFFFAOYSA-N
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Description

1-(3-iodo-phenyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C10H7IN2O2 and its molecular weight is 314.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7IN2O2

Molecular Weight

314.08 g/mol

IUPAC Name

1-(3-iodophenyl)imidazole-4-carboxylic acid

InChI

InChI=1S/C10H7IN2O2/c11-7-2-1-3-8(4-7)13-5-9(10(14)15)12-6-13/h1-6H,(H,14,15)

InChI Key

PYHVRGWTKOZHNU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)I)N2C=C(N=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the general method described in example 234, 3-iodoaniline was reacted with triethyl orthoformate, ethyl nitroacetate and acetic acid followed by treatment with triethyl orthoformate, iron and acetic acid and subsequent alkaline hydrolysis. The title compound was obtained as an off-white crystalline solid. Mp. 229-230 C (H2O/dioxane), MS: m/e=313(M−H).
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